Cas no 879132-47-5 (3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one)

3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one structure
879132-47-5 structure
Product Name:3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one
CAS No:879132-47-5
MF:C13H18Br2N2O2Si
MW:422.187722682953
MDL:MFCD18206990
CID:835744
PubChem ID:57458885
Update Time:2024-10-26

3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dibroMo-1-((2-(triMethylsilyl)ethoxy)Methyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
    • 3,3-dibromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
    • C13H18Br2N2O2Si
    • XMWMAADRRDTDHM-UHFFFAOYSA-N
    • 4009AC
    • AX8239031
    • 2H-Pyrrolo[2,3-b]pyridin-2-one, 3,3-dibromo-1,3-dihydro-1-[[2-(trimethylsilyl)ethoxy]methyl]-
    • 3,3-Dibromo 1-{[2-(trimethylsilyl)
    • 3,3-Dibromo-1,3-dihydro-1-[[2-(trimethylsilyl)ethoxy]methyl]-2H-pyrrolo[2,3-b]pyridin-2-one (ACI)
    • 3,3-Dibromo-1-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-b]pyridin-2-one
    • 3,3-Dibromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
    • DTXSID10726648
    • SCHEMBL259351
    • F17905
    • CS-14191
    • 879132-47-5
    • CS-M0145
    • DA-01723
    • AKOS016007946
    • 3,3-Dibromo 1-{[2-(trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
    • 3,3-DIBROMO-1-{[2-(TRIMETHYLSILYL)ETHOXY]METHYL}PYRROLO[2,3-B]PYRIDIN-2-ONE
    • 3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one
    • MDL： MFCD18206990
    • Inchi： 1S/C13H18Br2N2O2Si/c1-20(2,3)8-7-19-9-17-11-10(5-4-6-16-11)13(14,15)12(17)18/h4-6H,7-9H2,1-3H3
    • InChI Key： XMWMAADRRDTDHM-UHFFFAOYSA-N
    • SMILES： O=C1C(Br)(Br)C2C(=NC=CC=2)N1COCC[Si](C)(C)C

Computed Properties

  • Exact Mass: 419.95000
  • Monoisotopic Mass: 419.95043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • PSA: 42.43000
  • LogP: 3.74810

3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one Pricemore >>

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3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one Production Method

Production Method 1

271-63-6 271-63-6
76513-69-4 76513-69-4
879132-47-5 879132-47-5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  15 min, 0 °C
1.2 1 h, rt
1.3 Reagents: Water
2.1 Reagents: Pyridinium tribromide Solvents: 1,4-Dioxane ;  0 °C; 2 h, rt
2.2 Reagents: Water
Reference
Synthesis and Biological Evaluation of 5'-Arylspiro[piperidine-4,3'-pyrrolo-[2,3-b]pyridin] Analogues
Mudasani, Gopal; et al, ChemistrySelect, 2021, 6(14), 3378-3381

3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one Raw materials

3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one Preparation Products

3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one Related Literature

879132-47-5 (3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo2,3-bpyridin-2(3H)-one) Related Products

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